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Compound of Interest

Compound Name: Cycloheptanecarbaldehyde

Cat. No.: B1584565

An In-depth Technical Guide to Cycloheptanecarbaldehyde: Safety Data and Handling
Precautions

This guide provides comprehensive safety information and handling precautions for
cycloheptanecarbaldehyde (CAS No. 4277-29-6), intended for researchers, scientists, and
professionals in drug development. It consolidates data from various safety data sheets and
chemical databases to ensure safe laboratory practices.

Chemical and Physical Properties

Cycloheptanecarbaldehyde, also known as formylcycloheptane, is an organic compound with
the molecular formula CsH140.[1] It is classified as a combustible solid and requires careful
handling due to its potential hazards.

Table 1: Physical and Chemical Properties of Cycloheptanecarbaldehyde
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Property Value Source
Molecular Formula CsH140 [1]
Molecular Weight 126.20 g/mol [1]

CAS Number 4277-29-6 [2][3]
Appearance Solid

Flash Point Not applicable

Storage Class 11 (Combustible Solids)

Toxicological Data

Comprehensive toxicological data, such as specific LD50 (Lethal Dose, 50%) and LC50 (Lethal
Concentration, 50%) values for cycloheptanecarbaldehyde, are not readily available in the
reviewed literature. However, GHS hazard statements indicate that the substance is flammable
and acts as an irritant.[1] Aldehydes as a class are known to be reactive and can exhibit toxicity
by forming covalent adducts with macromolecules in the body.[4][5]

Table 2: GHS Hazard Information for Cycloheptanecarbaldehyde

Hazard Class Category GHS Statement Source

o H226: Flammable
Flammable Liquids Category 3 o [1]
liquid and vapor

Skin H315: Causes skin
: - Category 2 N [1]
Corrosion/Irritation irritation
Serious Eye H319: Causes serious
o Category 2A o [1]
Damage/Irritation eye irritation
Specific Target Organ H335: May cause
- Category 3 : o [1]
Toxicity respiratory irritation

Experimental Protocols
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Detailed experimental protocols for the toxicological assessment of

cycloheptanecarbaldehyde are not specified in the available documentation. However,

standard methodologies for evaluating aldehyde toxicity generally involve the following:

Acute Toxicity Studies (LD50/LC50): These tests are typically performed according to OECD
guidelines (e.g., OECD 402 for dermal toxicity, OECD 403 for inhalation toxicity). The
protocol involves exposing laboratory animals (commonly rats or rabbits) to varying
concentrations of the substance to determine the dose at which 50% of the test population
succumbs.[6][7]

Irritation and Corrosivity Studies: Skin and eye irritation potential is assessed using protocols
like the OECD 404 (Acute Dermal Irritation/Corrosion) and OECD 405 (Acute Eye
Irritation/Corrosion) tests. These involve applying the substance to the skin or eyes of test
animals and observing for effects like erythema, edema, and opacity over a set period.

In Vitro Assays: Modern toxicological assessments often include in vitro methods to reduce
animal testing. For aldehydes, this could involve assays to measure cytotoxicity in relevant
cell lines or to study the compound's reactivity with key biological molecules like proteins and
DNA.[4]

Handling and Storage Precautions

Proper handling and storage are critical to minimize risks associated with

cycloheptanecarbaldehyde.

Handling:

Avoid contact with skin, eyes, and clothing.

Work in a well-ventilated area or under a chemical fume hood.

Use explosion-proof equipment and take precautionary measures against static discharge.
Keep away from heat, sparks, open flames, and other ignition sources.

Do not eat, drink, or smoke in handling areas.

Wash hands thoroughly after handling.
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Storage:

Keep containers tightly closed.

Store in a cool, dry, and well-ventilated place.

It is recommended to store in a refrigerator.

Store locked up and under an inert gas atmosphere.

Personal Protective Equipment (PPE)

Appropriate PPE must be worn to prevent exposure. The selection of PPE depends on the
specific laboratory conditions and the quantity of the substance being handled.

Highest Risk Standard Handling Minimum Requirement

/Required Personal Protective Equipment\

Respiratory Protection
(Use in poor ventilation)

Eye and Face Protection
(Safety goggles, face shield)

Hand Protection
(Chemical-resistant gloves)

Skin and Body Protection
(Lab coat, closed-toe shoes)

\I I I
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Click to download full resolution via product page

Caption: Hierarchy of Personal Protective Equipment for handling
cycloheptanecarbaldehyde.

First Aid Measures

In case of exposure, immediate action is necessary.

Inhalation: Remove the person to fresh air and keep them comfortable for breathing. Seek
immediate medical attention.

» Skin Contact: Take off all contaminated clothing immediately. Rinse the skin thoroughly with
water. If irritation or a rash occurs, get medical advice.

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and seek immediate medical attention.

 Ingestion: Rinse mouth. Do NOT induce vomiting. Call a poison center or doctor immediately.

Spill and Emergency Procedures

A systematic approach is required to safely manage a spill.

Emergency Workflow:
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Assess Situation
(Size, Hazard)

Alert Personnel &
Evacuate Area

Don Appropriate PPE

Contain Spill
(Use absorbent dikes)

Absorb Material
(Inert absorbent)

Collect Residue
(Sealable container)

Decontaminate Area
(Soap and water)

Dispose of Waste
(Follow regulations)

Spill Managed
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1584565?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Cycloheptanecarbaldehyde
https://www.sigmaaldrich.com/US/en/product/combiblocksinc/com497511121?context=bbe
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4242956.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC4106693/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4106693/
https://pubmed.ncbi.nlm.nih.gov/30514131/
https://pubmed.ncbi.nlm.nih.gov/30514131/
http://www.chemsafetypro.com/Topics/CRA/Toxicology_Dose_Descriptors.html
https://www.science.gov/topicpages/c/concentration+lc50+values.html
https://www.benchchem.com/product/b1584565#cycloheptanecarbaldehyde-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b1584565#cycloheptanecarbaldehyde-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b1584565#cycloheptanecarbaldehyde-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b1584565#cycloheptanecarbaldehyde-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1584565?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584565?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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